![molecular formula C20H15N3O6 B1231024 N'-{(E)-[5-(2-nitrophenyl)furan-2-yl]methylidene}-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide](/img/structure/B1231024.png)
N'-{(E)-[5-(2-nitrophenyl)furan-2-yl]methylidene}-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide
Overview
Description
N-[[5-(2-nitrophenyl)-2-furanyl]methylideneamino]-2,3-dihydro-1,4-benzodioxin-3-carboxamide is a benzodioxine.
Scientific Research Applications
Antidepressant and Nootropic Potential
Research on related compounds, such as N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides, suggests potential antidepressant and nootropic activities. Compounds with similar structures have exhibited significant activity in tests for antidepressant and nootropic effects, indicating that similar compounds like N'-{(E)-[5-(2-nitrophenyl)furan-2-yl]methylidene}-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide might also possess these properties (Thomas et al., 2016).
Antibacterial and Anti-tubercular Activities
Related furan derivatives have shown promise as anti-tubercular agents. Studies on (E)-N'-(arylidene)furan-2-carbohydrazide and its derivatives have demonstrated significant activity against Mycobacterium tuberculosis, indicating potential antibacterial and anti-tubercular applications for compounds with similar structures (Cardoso et al., 2016).
Broad-Spectrum Antibacterial Candidates
Research on N′-heteroarylidene-1-carbohydrazide derivatives, similar in structure to the compound , has shown them to be potent broad-spectrum antibacterial candidates. They display strong antibacterial activity with minimal inhibitory concentration values and also demonstrate moderate antifungal activity (Al-Wahaibi et al., 2020).
Metal Complexes with Biological Activity
The synthesis of metal complexes using Schiff-base ligands derived from similar compounds has been explored. These complexes have shown biological activity against bacterial strains and possess potential as therapeutic agents in the treatment of bacterial infections (Ahmed et al., 2013).
Interaction with Nucleic Acids and Antioxidant Properties
Studies on transition metal complexes of compounds structurally related to N'-{(E)-[5-(2-nitrophenyl)furan-2-yl]methylidene}-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide have shown interactions with CT DNA and bovine serum albumin, along with antioxidant activity. These findings suggest potential applications in the study of DNA interactions and antioxidant effects (Sathyadevi et al., 2012).
properties
Molecular Formula |
C20H15N3O6 |
|---|---|
Molecular Weight |
393.3 g/mol |
IUPAC Name |
N-[(E)-[5-(2-nitrophenyl)furan-2-yl]methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
InChI |
InChI=1S/C20H15N3O6/c24-20(19-12-27-17-7-3-4-8-18(17)29-19)22-21-11-13-9-10-16(28-13)14-5-1-2-6-15(14)23(25)26/h1-11,19H,12H2,(H,22,24)/b21-11+ |
InChI Key |
WRKGUVAXLIASQU-SRZZPIQSSA-N |
Isomeric SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-] |
SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-] |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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